1-Nitro-4-phenoxyanthraquinone

• IUPAC Name: 1-nitro-4-phenoxyanthracene-9,10-dione
• InChI: InChI=1S/C20H11NO5/c22-19-13-8-4-5-9-14(13)20(23)18-16(26-12-6-2-1-3-7-12)11-10-15(17(18)19)21(24)25/h1-11H
• InChI Key: WGJZOKGIPCBXQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C3C(=C(C=C2)[N+](=O)[O-])C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H11NO5
• Molecular Weight: 345.3 g/mol

Description

1-Nitro-4-phenoxyanthraquinone is a synthetic anthraquinone derivative characterized by a nitro (-NO₂) group at position 1 and a phenoxy (-O-C₆H₅) substituent at position 4 of the anthracene-9,10-dione core. Anthraquinones are renowned for their planar aromatic structure, enabling interactions with biological targets such as DNA, enzymes, and proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Nitro-4-phenoxyanthraquinone can be synthesized through several methods. One common approach involves the nitration of 4-phenoxyanthraquinone using a mixture of nitric acid and sulfuric acid. The reaction typically occurs at elevated temperatures to ensure complete nitration. Another method involves the direct nitration of anthraquinone followed by phenoxylation at the 4-position using phenol and a suitable catalyst.

Industrial Production Methods: Industrial production of 1-Nitro-4-phenoxyanthraquinone often employs continuous-flow methods to ensure high yield and purity. The process involves the controlled addition of reactants and precise temperature regulation to optimize the reaction conditions. This method not only enhances the efficiency of the production process but also minimizes the formation of by-products .

Chemical Reactions Analysis

Types of Reactions: 1-Nitro-4-phenoxyanthraquinone undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Substitution: The phenoxy group can be substituted with other nucleophiles under appropriate conditions.

Oxidation: The anthraquinone core can undergo oxidation to form quinone derivatives.

Common Reagents and Conditions:

Reduction: Hydrogen gas, palladium on carbon, or other metal catalysts.

Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed:

Reduction: 1-Amino-4-phenoxyanthraquinone.

Substitution: Various substituted anthraquinone derivatives depending on the nucleophile used.

Oxidation: Quinone derivatives with altered electronic properties

Scientific Research Applications

1-Nitro-4-phenoxyanthraquinone has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of dyes and pigments.

Biology: Investigated for its potential antibacterial properties due to the presence of the nitro group.

Medicine: Explored for its potential use in anticancer therapies, leveraging the anthraquinone core’s ability to intercalate with DNA.

Industry: Utilized in the production of high-performance materials and as a precursor for various functionalized anthraquinones

Mechanism of Action

The mechanism by which 1-Nitro-4-phenoxyanthraquinone exerts its effects is primarily through its interaction with biological molecules. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to antibacterial or anticancer effects. The anthraquinone core can intercalate with DNA, disrupting its function and leading to cell death. Additionally, the compound can inhibit key enzymes involved in cellular processes, further contributing to its biological activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The following table summarizes key anthraquinone derivatives with nitro and/or phenoxy substituents, based on available evidence:

Compound Name	Substituents	Molecular Formula	Molecular Weight	CAS Number	Notable Properties
1-Nitroanthraquinone	-NO₂ (position 1)	C₁₄H₇NO₄	253.21	82-34-8	High thermal stability; used in dyes and pigments
1-Amino-4-nitroanthraquinone	-NH₂ (1), -NO₂ (4)	C₁₄H₈N₂O₄	268.22	6937-74-2	Exhibits moderate cytotoxicity in cancer cells; potential DNA intercalator
1-Hydroxy-4-nitroanthraquinone	-OH (1), -NO₂ (4)	C₁₄H₇NO₅	269.21	81-65-2	Soluble in polar organic solvents; used in photodynamic therapy studies
1,8-Dihydroxy-4-nitroanthraquinone	-OH (1,8), -NO₂ (4)	C₁₄H₇NO₆	285.21	N/A	Strong electron-withdrawing effects; studied for redox activity
1-[(4-Butylphenyl)amino]-4-hydroxyanthraquinone	-NH-C₆H₄-C₄H₉ (1), -OH (4)	C₂₄H₂₁NO₃	371.43	71334-38-8	Selective cytotoxicity against prostate cancer cells

Key Observations :

• Electron-withdrawing vs. donating groups: Nitro groups enhance electrophilicity, improving DNA binding but reducing solubility.
• Positional effects: Substituents at position 1 and 4 (e.g., nitro, amino, phenoxy) significantly influence biological activity. For example, 1-[(4-butylphenyl)amino]-4-hydroxyanthraquinone shows selectivity for prostate cancer cells (DU-145), while 1-amino-4-nitroanthraquinone lacks such specificity .

Anticancer Activity

• 1-Nitroanthraquinone analogs: Derivatives like 1-amino-4-nitroanthraquinone inhibit DNA topoisomerases, disrupting replication. In silico studies suggest nitro groups enhance binding to G-quadruplex DNA structures, a mechanism exploited by mitoxantrone and ametantrone .
• Phenoxy-containing analogs: 1-[(4-butylphenyl)amino]-4-hydroxyanthraquinone demonstrates IC₅₀ values comparable to doxorubicin in breast (MCF-7) and prostate (DU-145) cancer models. Its phenoxy group may enhance cellular uptake via lipophilic interactions .

Cytotoxicity Comparison

Compound	Cancer Cell Line (IC₅₀, μM)	Reference
1-Ethynyl-4-hydroxyanthraquinone	Glioblastoma: 0.8–1.2
1-[(4-Butylphenyl)amino]-4-hydroxyanthraquinone	DU-145: 1.5
Doxorubicin (standard)	MCF-7: 0.7

Note: While 1-Nitro-4-phenoxyanthraquinone itself lacks direct data, its structural features (nitro + phenoxy) suggest synergistic effects: nitro groups for DNA damage and phenoxy for enhanced bioavailability.